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Compound of Interest

Compound Name: DNQX (disodium salt)

Cat. No.: B12415722 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

successfully dissolving and handling DNQX disodium salt for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is DNQX disodium salt and what is its primary application?

DNQX (6,7-dinitroquinoxaline-2,3-dione) disodium salt is a selective antagonist of AMPA and

kainate receptors, which are types of ionotropic glutamate receptors in the central nervous

system.[1][2][3] It is a more water-soluble form of DNQX, making it easier to use in aqueous

solutions for various in vitro and in vivo neuroscience experiments.[1] Its primary application is

to block excitatory neurotransmission mediated by these receptors to study synaptic plasticity,

neurotoxicity, and other neurological processes.[1]

Q2: What is the solubility of DNQX disodium salt?

DNQX disodium salt is soluble in water up to a concentration of 100 mM.[1]

Q3: How should I store DNQX disodium salt?

The solid powder should be stored at room temperature and desiccated to prevent moisture

absorption.[1] Prepared stock solutions should be aliquoted and stored at -20°C for up to one

month to maintain stability.[1] It is recommended to prepare solutions on the day of use if

possible.[1]
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Q4: Can I use solvents other than water?

While DNQX disodium salt is specifically designed for aqueous solubility, the freebase form of

DNQX is soluble in DMSO, also up to 100 mM.[4] For applications requiring a non-aqueous

solvent, DNQX freebase might be a more suitable alternative.

Troubleshooting Guide: Why is My DNQX Disodium
Salt Not Dissolving?
Difficulty in dissolving DNQX disodium salt can arise from several factors, from the quality of

the solvent to the handling of the compound itself. This guide provides a systematic approach

to identify and resolve common dissolution issues.

Initial Checks & Quick Fixes
Potential Issue Quick Solution

Lumping of Powder

Gently break up any visible clumps with a clean

spatula before adding the solvent. Add the

powder to the solvent while vortexing to ensure

rapid dispersion.

Incorrect Solvent
Ensure you are using high-purity, nuclease-free

water. Contaminants can affect solubility.

Low Temperature
Gently warm the solution to 37°C to aid

dissolution.[5]

In-Depth Troubleshooting
If the initial checks do not resolve the issue, consider the following factors:

1. Solvent and Compound Quality:

Solvent Purity: Use sterile, high-purity water (e.g., Milli-Q or equivalent) for preparing

solutions. Impurities in the water can interact with the compound and hinder dissolution.

Compound Integrity: Ensure the DNQX disodium salt has been stored correctly, as

recommended by the manufacturer (desiccated at room temperature).[1] Improper storage
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can lead to degradation or changes in the physical properties of the compound.

2. Solution Preparation Technique:

Vortexing/Stirring: Continuous agitation is crucial. Add the powder slowly to the vortex of the

solvent to prevent clumping at the bottom of the tube.

Sonication: If gentle vortexing is insufficient, brief sonication in a water bath can help break

up stubborn particles and enhance dissolution.[5]

3. Physicochemical Factors:

pH of the Solution: The solubility of quinoxaline derivatives can be pH-dependent. Although

DNQX disodium salt is designed for water solubility, the pH of your water or buffer can

influence its dissolution. If you are using a buffer, ensure it is at a physiological pH (around

7.2-7.4).

Concentration: Attempting to prepare a solution above the 100 mM solubility limit will result in

undissolved material.
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Caption: Troubleshooting workflow for dissolving DNQX disodium salt.
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Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of DNQX
Disodium Salt
Materials:

DNQX disodium salt powder

Sterile, nuclease-free water

Vortex mixer

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:

Calculate the required mass: Determine the mass of DNQX disodium salt needed to prepare

the desired volume of a 10 mM stock solution. The molecular weight of DNQX disodium salt

is approximately 296.1 g/mol .

For example, to prepare 1 mL of a 10 mM solution:

Mass (g) = 10 mmol/L * 0.001 L * 296.1 g/mol = 0.002961 g = 2.961 mg

Weigh the compound: Carefully weigh the calculated amount of DNQX disodium salt powder.

Dispense the solvent: Add the appropriate volume of sterile, nuclease-free water to a sterile

microcentrifuge tube.

Dissolve the compound: While vortexing the water, slowly add the weighed DNQX disodium

salt powder. Continue to vortex until the powder is completely dissolved. The solution should

be clear.

Aliquot and store: Aliquot the stock solution into single-use volumes to minimize freeze-thaw

cycles. Store the aliquots at -20°C.
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Signaling Pathway Blocked by DNQX
DNQX acts as an antagonist at AMPA and kainate receptors, preventing the binding of the

excitatory neurotransmitter glutamate. This blocks the influx of positive ions (primarily Na⁺ and

Ca²⁺) into the postsynaptic neuron, thereby inhibiting excitatory postsynaptic potentials

(EPSPs).
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Caption: Mechanism of action of DNQX in blocking glutamate signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dissolving]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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